Cas no 2228913-69-5 (1-(5-fluoropyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(5-fluoropyridin-3-yl)cyclopropylmethanol
• CAS No: 2228913-69-5
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6258904
• PubChem ID: 165616485
• Update Time: 2025-05-23

1-(5-fluoropyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)cyclopropylmethanol
• EN300-1805772
• 2228913-69-5
• [1-(5-fluoropyridin-3-yl)cyclopropyl]methanol

• Inchi： 1S/C9H10FNO/c10-8-3-7(4-11-5-8)9(6-12)1-2-9/h3-5,12H,1-2,6H2
• InChI Key： VOHHEOSDHHCBEY-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(CO)CC1

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-fluoropyridin-3-yl)cyclopropylmethanol

1-(5-Fluoropyridin-3-yl)cyclopropylmethanol: A Comprehensive Overview

The compound 1-(5-fluoropyridin-3-yl)cyclopropylmethanol (CAS No: 2228913-69-5) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropyl group fused with a 5-fluoropyridine ring, making it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 1-(5-fluoropyridin-3-yl)cyclopropylmethanol as a key intermediate in the synthesis of bioactive compounds. Its cyclopropane ring is known for its strain-induced reactivity, which can be exploited in various ring-opening reactions to generate diverse molecular architectures. For instance, researchers have successfully utilized this compound in the development of novel antibiotics and antiviral agents, where its unique reactivity plays a pivotal role in achieving desired pharmacokinetic profiles.

The synthesis of 1-(5-fluoropyridin-3-yl)cyclopropylmethanol involves a multi-step process that combines principles from both organic and inorganic chemistry. The key steps include the formation of the 5-fluoropyridine ring through fluorination reactions and the subsequent coupling with a cyclopropylmethanol moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 1-(5-fluoropyridin-3-yl)cyclopropylmethanol exhibits a melting point of approximately 120°C and a boiling point around 280��C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chromatographic separations and purification techniques. The compound's UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which is attributed to the conjugation within the pyridine ring.

From a biological standpoint, 1-(5-fluoropyridin-3-yl)cyclopropylmethanol has demonstrated moderate inhibitory activity against several enzymes, including kinases and proteases, which are critical targets in cancer therapy. Preclinical studies have shown that this compound can modulate cellular signaling pathways without causing significant cytotoxicity to normal cells, indicating its potential as a lead compound for drug development.

Moreover, the integration of 1-(5-fluoropyridin-3-yl)cyclopropylmethanol into polymer systems has opened new avenues in materials science. Its ability to form stable covalent bonds with polymer backbones has led to the creation of advanced materials with enhanced mechanical properties and thermal stability. For example, recent research has focused on using this compound as a crosslinking agent in epoxy resins, resulting in materials with improved adhesion and resistance to environmental factors.

In conclusion, 1-(5-fluoropyridin-3-yl)cyclopropylmethanol (CAS No: 2228913-69-5) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for both academic research and industrial applications.